2-(3-((3-chlorobenzyl)sulfonyl)-1H-indol-1-yl)-N-(2,5-dimethylphenyl)acetamide

• IUPAC Name: 2-[3-[(3-chlorophenyl)methylsulfonyl]indol-1-yl]-N-(2,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C25H23ClN2O3S/c1-17-10-11-18(2)22(12-17)27-25(29)15-28-14-24(21-8-3-4-9-23(21)28)32(30,31)16-19-6-5-7-20(26)13-19/h3-14H,15-16H2,1-2H3,(H,27,29)
• InChI Key: GSLVSZAYEXECAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CN2C=C(C3=CC=CC=C32)S(=O)(=O)CC4=CC(=CC=C4)Cl
• Molecular Formula: C25H23ClN2O3S
• Molecular Weight: 467.0 g/mol
• CAS No.: 891091-70-6

Description

2-(3-((3-chlorobenzyl)sulfonyl)-1H-indol-1-yl)-N-(2,5-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C25H23ClN2O3S and its molecular weight is 466.98. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Research has delved into the synthesis and characterization of sulfonyl derivatives and acetamide derivatives, highlighting methods for creating compounds with potential biological activities. For example, compounds have been synthesized to evaluate their antibacterial and anti-enzymatic potential, supported by hemolytic activity analysis, revealing insights into their biochemical interactions and structural elucidation through various spectral analytical techniques (Nafeesa et al., 2017).

Biological Screening and Applications

• Some compounds have been investigated for their biological activities, including antibacterial, antifungal, and anthelmintic activities. Molecular docking studies have also been conducted to understand the binding efficiencies of these compounds to target proteins, suggesting their potential as antibacterial, antifungal, and fingerprint agents (Khan et al., 2019).

Imaging and Cancer Detection

• Innovations in bioconjugation and imaging, particularly for cancer detection, have been explored. A water-soluble near-infrared dye has shown promise for developing molecular-based beacons for cancer detection, demonstrating the potential of sulfonyl and acetamide derivatives in bioconjugation and imaging applications (Pham et al., 2005).

Antimicrobial Evaluation

• The synthesis of novel compounds, including those with sulfamoyl and acetamide groups, has been directed towards evaluating antimicrobial activities. These compounds have shown promise against various bacterial strains, indicating their potential in antimicrobial therapy (Darwish et al., 2014).